Cas no 67310-53-6 (Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside)

• Product Name: Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside
• CAS No: 67310-53-6
• MF: C₃₃H₄₂O₁₈
• MW: 726.675792217255
• MDL: MFCD02094217
• CID: 58564
• PubChem ID: 2817552
• Update Time: 2025-06-26

Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl hepta-O-acetyl beta-D-lactose
• Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-β-D-glucopyranoside
• BENZYL 4-O-(2,3,4,6-TETRA-O-ACETYL-B-O-GALACTOPYRANOSYL)- 2,3,6-TRI-O-ACETYL-B-D-GLUCOPYRANOSIDE
• Benzyl 2,3,5-tri-O-benzoylpentofuranoside
• Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-?-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-?-D-glucopyranoside
• W-203482
• Benzyl beta-D-Lactoside Heptaacetate
• Benzyl beta -D-Lactoside Heptaacetate
• [(2R,3R,4S,5R,6R)-4,5-diacetyloxy-6-phenylmethoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
• 67310-53-6
• Benzyl hepta-O-acetyl-b-D-lactoside
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-(((2R,3R,4S,5R,6R)-4,5-diacetoxy-2-(acetoxymethyl)-6-(benzyloxy)tetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• Benzylhepta-O-acetyl-b-D-lactoside4%CaCO3
• Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside

• MDL： MFCD02094217
• Inchi： 1S/C33H42O18/c1-16(34)41-14-24-26(44-18(3)36)28(45-19(4)37)31(48-22(7)40)33(50-24)51-27-25(15-42-17(2)35)49-32(43-13-23-11-9-8-10-12-23)30(47-21(6)39)29(27)46-20(5)38/h8-12,24-33H,13-15H2,1-7H3/t24-,25-,26+,27-,28+,29+,30-,31-,32-,33+/m1/s1
• InChI Key： BDMTWMBGISDBOQ-LZWHNZSHSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 726.23700
• Monoisotopic Mass: 726.23711449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 51
• Rotatable Bond Count: 21
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 221Ų

Experimental Properties

• Melting Point: 141-143°C
• Solubility: Dichloromethane, Ethyl Acetate
• PSA: 221.02000
• LogP: 0.82290

Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside Security Information

• Storage Condition：-20°C Freezer

Additional information on Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-b-O-galactopyranosyl)- 2,3,6-tri-O-acetyl-b-D-glucopyranoside

Introduction to Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside (CAS No. 67310-53-6)

Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside (CAS No. 67310-53-6) is a highly specialized glycoside compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known as oligosaccharides, which are carbohydrates composed of a few sugar units. The intricate structure of this compound makes it a valuable tool in various biochemical and biomedical applications.

The molecular structure of Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside is characterized by its dual sugar backbone: β-D-glucopyranose and β-O-galactopyranose units. The presence of multiple acetyl groups (O-acetyl) at specific positions enhances its stability and reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the benzyl group attached to the anomeric carbon of the galactose unit contributes to its solubility and handling ease in various solvents.

This compound has found applications in the synthesis of complex glycosides and glycoproteins, which are essential components of cell membranes and play crucial roles in cell signaling and recognition processes. The ability to modify and manipulate these glycosidic structures has opened new avenues in drug development and therapeutic intervention.

Recent advancements in glycoscience have highlighted the importance of well-defined oligosaccharides in understanding biological processes. For instance, studies have shown that specific glycosylation patterns on proteins can influence their function and localization within cells. Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside serves as a critical building block for constructing such glycosidic moieties with precise control over stereochemistry.

In the realm of drug discovery, this compound has been utilized in the development of carbohydrate-based drugs that target bacterial infections and cancer. The structural complexity of this glycoside allows for selective binding to specific biological targets, thereby enhancing drug efficacy while minimizing side effects. Researchers have leveraged its acetylated structure to improve pharmacokinetic properties such as solubility and bioavailability.

The synthesis of Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside involves multi-step organic reactions that require precise control over reaction conditions. The use of protecting groups like acetyl groups is essential to prevent unwanted side reactions during synthesis. This level of synthetic complexity underscores the compound's significance in advanced chemical research.

Current research is exploring novel ways to utilize this compound in biotechnology applications. For example, it has been investigated as a precursor for synthesizing neoglycoconjugates—glycans attached to non-carbohydrate molecules—which are used in vaccine development and diagnostics. The ability to precisely modify the glycosidic structure makes it an invaluable asset in designing molecules with tailored biological activities.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the production of enzyme inhibitors. Glycosidase inhibitors are a class of drugs that target enzymes involved in carbohydrate metabolism and have applications in treating diseases such as diabetes and cancer. By providing a stable scaffold for further functionalization, Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3,6-tri-O-acetyl-β-D-glucopyranoside facilitates the development of these inhibitors.

In conclusion, Benzyl 4-O-(2,3,4,6-tetra-O-acetyl-β-O-galactopyranosyl)-2,3，6-tri-o-acetyl-b-D-glucopyranoside (CAS No. 67310-53-6) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features make it a powerful tool for constructing complex glycosidic structures，which are integral to understanding biological processes and developing novel therapeutics。As research continues to uncover new uses for this compound，its importance is likely to grow further，contributing to advancements across multiple fields。